Cas no 4227-95-6 (Iodomethane-13C (Copper Wire Stabilized))

• Product Name: Iodomethane-13C (Copper Wire Stabilized)
• CAS No: 4227-95-6
• MF: CH₃I
• MW: 142.931647539139
• CID: 325087
• Update Time: 2025-10-19

Iodomethane-13C (Copper Wire Stabilized) Chemical and Physical Properties

Names and Identifiers

• Methane-13C, iodo-(6CI,7CI,8CI,9CI)
• Iodomethane-13C
• Iodomethane-13C (Copper Wire Stabilized)
• (13C)formamide
• (13C)-methyl iodide
• [(13)C]formamide
• [(13)C]-MeI
• [11C]methyl iodide
• [13C]formamide
• [13C]methyl iodide
• [13C]-methyl iodide
• < 13C> -Formamid
• 489425_ALDRICH
• Formamid-13C
• Formamide-13C
• I14-46059
• iodo(13C)methane

• Inchi： 1S/CH3I/c1-2/h1H3/i1+1
• InChI Key： INQOMBQAUSQDDS-OUBTZVSYSA-N
• SMILES： I[13CH3]

Computed Properties

• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not determined
• Density: 2.290 g/mL at 25 °C
• Melting Point: −66.5 °C(lit.)
• Boiling Point: 42 °C(lit.)
• Flash Point: -33℃
• Refractive Index: n20/D 1.5293(lit.)
• Vapor Pressure: 6.35 psi ( 20 °C)
• Solubility: Not determined

Iodomethane-13C (Copper Wire Stabilized) Security Information

• Hazardous Material transportation number：UN 2644 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 21-23/25-37/38-40-48/20/22-38-22
• Safety Instruction： 36/37-38-45
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I
• Risk Phrases：21-23/25-37/38-40
• Hazard Level：6.1(a)

Additional information on Iodomethane-13C (Copper Wire Stabilized)

Introduction to Iodomethane-13C (Copper Wire Stabilized) and Its Applications in Modern Chemical Research

The compound CAS no 4227-95-6, specifically Iodomethane-13C (Copper Wire Stabilized), represents a significant advancement in the field of isotope-labeled chemicals, particularly for applications in nuclear magnetic resonance (NMR) spectroscopy and molecular biology research. This specialized form of iodomethane incorporates the stable isotope carbon-13, which provides enhanced sensitivity and resolution in NMR experiments, making it an invaluable tool for researchers studying complex organic molecules.

In recent years, the demand for high-purity isotope-labeled compounds has surged due to their critical role in elucidating molecular structures and dynamics. The use of 13C-labeled iodomethane offers a unique advantage over traditional non-isotope forms by enabling more precise detection and analysis of molecular interactions. This is particularly relevant in the pharmaceutical industry, where understanding the metabolic pathways of drug candidates is essential for optimizing efficacy and safety profiles.

The stabilization of Iodomethane-13C using copper wire is a novel approach that enhances the compound's stability and shelf life while maintaining its high isotopic purity. Copper wire serves as a mild oxidizing agent, which helps prevent degradation of the iodomethane moiety under ambient conditions. This innovation not only improves the practicality of the compound for laboratory use but also reduces waste by minimizing decomposition.

Recent studies have demonstrated the utility of Iodomethane-13C (Copper Wire Stabilized) in synthetic organic chemistry, where it serves as a versatile reagent for introducing iodine atoms into target molecules. The incorporation of carbon-13 into the iodomethane structure allows researchers to track reactions involving this group with exceptional clarity, facilitating the development of new synthetic routes and catalytic processes.

In the realm of biochemistry, Iodomethane-13C has found applications in studying enzyme mechanisms and metabolic flux analysis. By labeling specific carbon atoms in biomolecules, researchers can gain insights into how enzymes interact with substrates and how metabolic pathways operate at a molecular level. This information is crucial for designing targeted therapeutics and understanding disease pathogenesis.

The adoption of Iodomethane-13C (Copper Wire Stabilized) in academic and industrial research settings reflects its growing importance as a diagnostic and analytical tool. Its ability to provide high-resolution NMR data makes it indispensable for structural elucidation, while its stability ensures consistent performance across multiple experiments. These attributes position it as a cornerstone compound in modern chemical research.

As research methodologies continue to evolve, the demand for specialized isotope-labeled reagents like Iodomethane-13C is expected to rise. The integration of advanced stabilization techniques, such as copper wire stabilization, underscores the industry's commitment to developing efficient and reliable chemical tools. This compound exemplifies how innovative approaches can enhance both the precision and practicality of scientific investigations.

The future prospects of Iodomethane-13C (Copper Wire Stabilized) are promising, with potential applications emerging in fields such as materials science and environmental chemistry. Its versatility makes it suitable for a wide range of analytical techniques beyond NMR spectroscopy, including mass spectrometry and chromatography. As scientists continue to explore new frontiers in chemical research, compounds like this will play an increasingly pivotal role in advancing our understanding of complex systems.